Cas no 1738-78-9 (L-Phenylalanine benzyl ester p-toluenesulfonate)

• Product Name: L-Phenylalanine benzyl ester p-toluenesulfonate
• CAS No: 1738-78-9
• Molecular Formula: C₂₃H₂₅NO₅S
• Molecular Weight: 427.5133
• MDL: MFCD00066130
• CID: 41918
• PubChem ID: 12636207

L-Phenylalanine benzyl ester p-toluenesulfonate Properties

Names and Identifiers

• 3-Phenyl-L-alanine benzyl ester 4-toluenesulphonate
• L-Phenylalanine benzyl ester p-toluenesulfonate
• H-L-Phe-OBzl*Tos
• H-L-Phe-Obzl.TosOH
• H-Phe-OBzl · p-tosylate
• H-Phe-OBzl Tos
• H-Phe-OBzl.TosOH
• H-Phe-OBzl·Tos
• H-Phe-OBzl·TOS L-Phenylalanine benzyl ester tosylate
• PHENYLALANINE BENZYL ESTER P-TOLUENESULFONATE
• H-L-PHE-OBZL PTSA
• H-PHE-OBZL P-TOSYLATE
• H-PHE-OBZL TOS-OH
• H-PHE-OBZL.PTSA
• l-phenylalanine benz
• L-phenylalanine benzyl ester 4-toluenesulfonate
• L-phenylalanine benzyl ester p-toluenesulfonate salt
• L-phenylalanine benzyl ester tosylate
• PHENYLALANINE-OBZL P-TOSYLATE
• PHE-OBZL TOS
• TosOH*Phe-OBzl
• Phe-OBzl·TosOH
• L-Phe-OBzl·Tos
• H-D-Phe-OBzl.TosOH
• H-Phe-Obzl.TOS
• (S)-Benzyl 2-amino-3-phenylpropanoate 4-methylbenzenesulfonate
• O-Benzyl-3-phenyl-L-alanine toluene-4-sulphonate
• H-Phe-OBzl. Tos
• H-Phe-OBzl?OS
• ZLZGBBIPWXUQST-RSAXXLAASA-N
• benzyl (2S)-2-amino-3-phenylpropanoate;4-methylbenzenesulfonic acid
• L-Phenylalanine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
• SCHEMBL718199
• H-Phe-OBzl.Tos-OH
• 1738-78-9
• AKOS015842537
• AKOS015889729
• L-phenylalanine benzyl ester p-toluenesulfonic acid salt
• L-Phenylalanine benzyl ester 4-toluenesulfonate salt
• MFCD00066130
• NSC 524126
• AM82164
• NS00081919
• F10697
• Benzyl L-phenylalaninate p-toluenesulfonate
• 4-Methylbenzenesulfonate;[(2S)-1-oxo-3-phenyl-1-phenylmethoxypropan-2-yl]azanium
• L-Phenylalanine benZyl ester tosylate (H-L-Phe-OBZl.Tos)
• 4-methylbenzene-1-sulfonic acid; benzyl (2S)-2-amino-3-phenylpropanoate
• Q-101833
• HY-W008962
• CS-W009678
• EINECS 217-096-7
• L-Phe-OBzl⋅TosOH
• L-phenylalanine benzyl ester p-toluenesulfonate
• 3-phenyl-l-alanine benzyl ester 4-toluenesulphonate
• DB-028569
• BENZYL (2S)-2-AMINO-3-PHENYLPROPANOATE; PARA-TOLUENE SULFONATE
• L-Phenylalanine benzyl ester tosylate

• MDL： MFCD00066130
• InChIKey： ZLZGBBIPWXUQST-RSAXXLAASA-N
• Inchi： 1S/C16H17NO2.C7H8O3S/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,15H,11-12,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 427.14500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 255.125929
• Heavy Atom Count: 30
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 5.32260
• PSA: 115.07000
• Boiling Point: 382.8°Cat760mmHg
• Melting Point: 143-150°C
• Vapor Pressure: No data available
• Flash Point: 220.3°C
• Color/Form: crystallization
• Density: 1.142

L-Phenylalanine benzyl ester p-toluenesulfonate Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

L-Phenylalanine benzyl ester p-toluenesulfonate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters